2-Bromo-3-chloropyridine-4-carboxylic acid
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Overview
Description
“2-Bromo-3-chloropyridine-4-carboxylic acid” is a chemical compound with the molecular formula C6H3BrClNO2 . It has a molecular weight of 236.45 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyridine ring which is substituted with a bromine atom, a chlorine atom, and a carboxylic acid group .Physical and Chemical Properties Analysis
“this compound” is a solid with a melting point of 147-154 °C . It has a density of 1.9±0.1 g/cm3, a boiling point of 399.9±52.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.0 mmHg at 25°C .Scientific Research Applications
Environmental Exposure and Toxicity
- In a study of preschool children in South Australia, widespread chronic exposure to organophosphorus (OP) and pyrethroid (PYR) pesticides, including 3,5,6-trichloro-2-pyridinol, was observed. The presence of metabolites in urine samples indicated environmental exposure. The study highlights the need for public health policies on the regulation and use of these chemicals (Babina et al., 2012).
- A scientometric review on 2,4-dichlorophenoxyacetic acid (2,4-D) toxicity and mutagenicity emphasized the importance of molecular biology in future research, especially in understanding gene expression and the assessment of exposure in human or other vertebrate bioindicators (Zuanazzi et al., 2020).
Biocatalysis and Industrial Applications
Biocatalyst Inhibition by Carboxylic Acids
- The inhibitory effects of carboxylic acids on microbes used for fermentative production, including their potential as food preservatives, were reviewed. The paper focused on strategies for metabolic engineering to enhance microbial robustness against these inhibitors (Jarboe et al., 2013).
Solvent Developments for Carboxylic Acid Extraction
- The review highlighted solvent developments for liquid-liquid extraction (LLX) of carboxylic acids, especially from diluted aqueous streams. The study addressed the efficiency of various solvent systems and suggested directions for future solvent regeneration strategies, emphasizing the necessity of solvent-swing strategies for maximal efficiency (Sprakel & Schuur, 2019).
Safety and Hazards
Mechanism of Action
Target of Action
Pyridine derivatives are known to interact with various biological targets, including enzymes and receptors, influencing their function .
Mode of Action
Bromo and chloro substituents on the pyridine ring could potentially enhance the compound’s reactivity, allowing it to interact with its targets .
Biochemical Pathways
Pyridine derivatives are known to participate in various biochemical reactions, potentially affecting multiple pathways .
Pharmacokinetics
The compound’s molecular weight (23645 g/mol) and predicted density (1917±006 g/cm3) suggest that it may have suitable properties for absorption and distribution .
Result of Action
Given its structural features, it may influence cellular processes by interacting with various enzymes and receptors .
Properties
IUPAC Name |
2-bromo-3-chloropyridine-4-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrClNO2/c7-5-4(8)3(6(10)11)1-2-9-5/h1-2H,(H,10,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWSHXCWLVTUTEE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=C1C(=O)O)Cl)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrClNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10696392 |
Source
|
Record name | 2-Bromo-3-chloropyridine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10696392 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.45 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1214377-39-5 |
Source
|
Record name | 2-Bromo-3-chloropyridine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10696392 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Bromo-3-chloropyridine-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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